Cas no 117377-36-3 (4-Isothiazolecarbonitrile,3-amino-5-(methylamino)-)

• Product Name: 4-Isothiazolecarbonitrile,3-amino-5-(methylamino)-
• CAS No: 117377-36-3
• MF: C₅H₆N₄S
• MW: 154.192938327789
• CID: 132733
• PubChem ID: 14171361
• Update Time: 2025-04-19

4-Isothiazolecarbonitrile,3-amino-5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile,3-amino-5-(methylamino)-
• 3-amino-5-(methylamino)-1,2-thiazole-4-carbonitrile
• 4-Isothiazolecarbonitrile, 3-amino-5-(methylamino)-
• 117377-36-3
• AKOS022635179
• 3-amino-5-methylamino-isothiazole-4-carbonitrile
• A908581
• 3-amino-5-(methylamino)isothiazole-4-carbonitrile
• 3-amino-5-(methylamino)-4-isothiazolecarbonitrile

• Inchi： 1S/C5H6N4S/c1-8-5-3(2-6)4(7)9-10-5/h8H,1H3,(H2,7,9)
• InChI Key： UBSAZZIAMNXTFP-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(N)=N1)NC

Computed Properties

• Exact Mass: 154.03148
• Monoisotopic Mass: 154.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.73

4-Isothiazolecarbonitrile,3-amino-5-(methylamino)- Security Information

• Storage Condition：(BD520453)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles